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Compound of Interest

Compound Name: AVLX-125

Cat. No.: B12373471

Application Notes and Protocols for AVLX-125

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the experimental use of
AVLX-125 (also known as UCCBO01-125), a potent dimeric inhibitor of the postsynaptic density
protein-95 (PSD-95) and its PDZ domains. AVLX-125 is a valuable tool for investigating
inflammatory pain and neurotoxic signaling pathways.

Introduction

AVLX-125 is a high-affinity inhibitor that disrupts the interaction between PSD-95 and its
binding partners, such as the NMDA receptor and neuronal nitric oxide synthase (nNOS). This
interference with the PSD-95 scaffold protein makes AVLX-125 a significant research tool for
studying synaptic plasticity, excitotoxicity, and nociception. Proper preparation of AVLX-125
solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties
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Property Value

Synonyms UCCBO01-125
Molecular Formula C62H104N10029
Molecular Weight 1453.54 g/mol
Appearance Solid

Solubility Data

Based on experimental use reported in the literature, the solubility of AVLX-125 for in vivo and
in vitro studies has been established. The following table summarizes the solvent and
concentration used in a key study.

Solvent/Vehicle Concentration Application Reference

) Intraperitoneal (i.p.)
Saline (0.9% NacCl) 3 and 10 mg/kg L [1]
injection in mice

Note: While specific solubility limits in DMSO are not detailed in the available literature for
experimental use, DMSO is a powerful solvent for many organic compounds. For in vitro
studies requiring a stock solution, it is recommended to first dissolve AVLX-125 in a minimal
amount of DMSO and then dilute to the final concentration with the appropriate aqueous buffer
or cell culture medium. It is crucial to ensure the final DMSO concentration is compatible with
the experimental system and does not exceed cytotoxic levels (typically <0.5%).

Experimental Protocols
Preparation of AVLX-125 for In Vivo Administration

This protocol is based on the methods described for studies on inflammatory pain.[1]
Materials:
« AVLX-125 (solid)

e Sterile 0.9% saline solution
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Sterile vials

Vortex mixer

Analytical balance

Procedure:

Calculate the required amount of AVLX-125: Based on the desired dosage (e.g., 3 mg/kg or
10 mg/kg) and the weight of the animals to be treated, calculate the total mass of AVLX-125
needed.

Weigh the AVLX-125: Accurately weigh the calculated amount of AVLX-125 using an
analytical balance.

Dissolve in saline: Transfer the weighed AVLX-125 to a sterile vial. Add the appropriate
volume of sterile 0.9% saline to achieve the desired final concentration for injection.

Ensure complete dissolution: Vortex the solution thoroughly to ensure the complete
dissolution of AVLX-125. Visually inspect the solution for any undissolved patrticles.

Administration: The solution is now ready for intraperitoneal injection into the experimental
animals.

Preparation of AVLX-125 Stock Solution for In Vitro Use
(Recommended)

Materials:

AVLX-125 (solid)
Dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes

Pipettes

Procedure:
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o Weigh AVLX-125: Accurately weigh a small amount of AVLX-125 (e.g., 1 mg or 5 mg).

» Dissolve in DMSO: Add a calculated volume of DMSO to the AVLX-125 to create a
concentrated stock solution (e.g., 10 mM or 20 mM). The molecular weight of AVLX-125 is
1453.54 g/mol .

o Vortex: Vortex the solution until the AVLX-125 is completely dissolved.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C for long-term stability.

e Working Solution Preparation: When needed, thaw an aliquot of the stock solution and dilute
it to the final desired concentration using the appropriate aqueous buffer or cell culture
medium. Ensure the final DMSO concentration is kept to a minimum in the experimental
setup.

Signaling Pathway
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Caption: PSD-95 Signaling Pathway Inhibition by AVLX-125.
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Caption: Workflow for AVLX-125 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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